Cas no 1446183-03-4 (2-(Oxazol-2-yl)-4-phenylthiazol-5-amine)

• Product Name: 2-(Oxazol-2-yl)-4-phenylthiazol-5-amine
• CAS No: 1446183-03-4
• MF: C₁₂H₉N₃OS
• MW: 243.284360647202
• CID: 4605249
• Update Time: 2025-06-11

2-(Oxazol-2-yl)-4-phenylthiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Oxazol-2-yl)-4-phenylthiazol-5-amine

• Inchi： 1S/C12H9N3OS/c13-10-9(8-4-2-1-3-5-8)15-12(17-10)11-14-6-7-16-11/h1-7H,13H2
• InChI Key： GABDXHKNDJOYMX-UHFFFAOYSA-N
• SMILES： S1C(C2=NC=CO2)=NC(=C1N)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 2.4
• Topological Polar Surface Area: 93.2

Additional information on 2-(Oxazol-2-yl)-4-phenylthiazol-5-amine

Introduction to 2-(Oxazol-2-yl)-4-phenylthiazol-5-amine (CAS No. 1446183-03-4)

2-(Oxazol-2-yl)-4-phenylthiazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1446183-03-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole and oxazole derivatives, classes of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of 2-(Oxazol-2-yl)-4-phenylthiazol-5-amine incorporates both oxygen and sulfur atoms in its heterocyclic rings, which are pivotal for its interaction with biological targets and contribute to its unique chemical properties.

The thiazole core is a six-membered aromatic ring containing sulfur and nitrogen atoms, while the oxazole moiety adds another layer of complexity by introducing an oxygen atom into the ring system. The presence of a phenyl group at the 4-position of the thiazole ring further enhances the molecule's lipophilicity and potential for membrane interactions, making it an attractive scaffold for drug design. The amine functional group at the 5-position provides a site for further chemical modifications, enabling the synthesis of analogs with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(Oxazol-2-yl)-4-phenylthiazol-5-amine and its potential biological targets. Studies have shown that this compound exhibits promising binding affinity to various enzymes and receptors, suggesting its utility in addressing multiple therapeutic challenges. For instance, preliminary computational studies indicate that it may interact with enzymes involved in metabolic pathways, making it a candidate for treating metabolic disorders.

In addition to its enzymatic interactions, 2-(Oxazol-2-yl)-4-phenylthiazol-5-amine has been investigated for its potential role in modulating inflammatory pathways. Oxazole derivatives are well-known for their anti-inflammatory properties, often through inhibition of key pro-inflammatory cytokines and enzymes. The structural features of this compound, particularly the combination of the thiazole and oxazole rings, may contribute to its ability to modulate inflammatory responses without causing significant side effects. This makes it a valuable candidate for further exploration in developing anti-inflammatory therapies.

The phenyl group in 2-(Oxazol-2-yl)-4-phenylthiazol-5-amine also contributes to its potential as an antimicrobial agent. Phenyl-thiazole derivatives have been reported to exhibit activity against a range of bacterial and fungal strains, often by interfering with essential cellular processes such as DNA replication or membrane integrity. The amine group at the 5-position can be further functionalized to enhance these antimicrobial properties, making this compound a promising lead for developing novel antimicrobial drugs.

Moreover, the compound's structural versatility allows for modifications that can optimize its pharmacokinetic properties. For example, introducing fluorine atoms or other electronegative groups at strategic positions can improve metabolic stability and bioavailability. Such modifications are critical for translating preclinical findings into clinical success, ensuring that the drug candidate reaches its target site effectively and remains active long enough to exert its therapeutic effect.

Recent experimental studies have begun to explore the pharmacological profile of 2-(Oxazol-2-yl)-4-phenylthiazol-5-am ine in vivo. Initial rodent models have shown encouraging results regarding its ability to modulate inflammatory responses and metabolic parameters. These findings align with earlier computational predictions and highlight the compound's potential as a lead molecule for further development. However, additional studies are needed to fully elucidate its mechanism of action and assess long-term safety profiles before it can be considered for clinical trials.

The synthesis of 2-(Oxazol - 2 - yl) - 4 - phen ylth i az ol - 5 - am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the thiazole and oxazole rings, followed by functional group transformations such as substitution at the 4-position with a phenyl group and introduction of an amine at the 5-position. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing costs and improving scalability for future applications.

The growing interest in heterocyclic compounds like 2-(Oxaz ol - 2 - yl) - 4 - phen ylth i az ol - 5 - am ine underscores their importance in modern drug discovery. These molecules offer a rich structural diversity that can be exploited to develop drugs with novel mechanisms of action. As research continues to uncover new biological targets and therapeutic opportunities, compounds such as this one will play an increasingly critical role in addressing unmet medical needs.

In conclusion, 2-(Oxaz ol - 2 - yl) - 4 - phen ylth i az ol - 5 - am ine (CAS No .1446183 - 03 - 4) is a structurally intriguing compound with multiple potential therapeutic applications. Its unique combination of heterocyclic moieties and functional groups makes it a versatile scaffold for drug design. While further research is needed to fully understand its pharmacological profile and develop it into a clinical candidate, this compound represents an exciting opportunity for innovation in pharmaceutical chemistry .